Cas no 1261591-62-1 (3-(3-(Trifluoromethyl)phenyl)pyridin-4-amine)

• Product Name: 3-(3-(Trifluoromethyl)phenyl)pyridin-4-amine
• CAS No: 1261591-62-1
• MF: C₁₂H₉F₃N₂
• MW: 238.208472967148
• MDL: MFCD18418410
• CID: 1034157
• PubChem ID: 64090313
• Update Time: 2025-07-17

3-(3-(Trifluoromethyl)phenyl)pyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-(Trifluoromethyl)phenyl)pyridin-4-amine
• 3-[3-(trifluoromethyl)phenyl]pyridin-4-amine
• DTXSID30734705
• J-510561
• DB-293528
• 4-Pyridinamine, 3-[3-(trifluoromethyl)phenyl]-
• AKOS013407600
• 1261591-62-1

• MDL： MFCD18418410
• Inchi： 1S/C12H9F3N2/c13-12(14,15)9-3-1-2-8(6-9)10-7-17-5-4-11(10)16/h1-7H,(H2,16,17)
• InChI Key： CHRAELMJXLIMJQ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1C=NC=CC=1N)(F)F

Computed Properties

• Exact Mass: 238.07178278g/mol
• Monoisotopic Mass: 238.07178278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-(3-(Trifluoromethyl)phenyl)pyridin-4-amine

3-(3-(Trifluoromethyl)phenyl)pyridin-4-amine: A Comprehensive Overview (CAS No. 1261591-62-1)

3-(3-(Trifluoromethyl)phenyl)pyridin-4-amine, with the CAS number 1261591-62-1, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring and a trifluoromethyl-substituted phenyl group. These structural elements contribute to its potential biological activities and make it a valuable candidate for various therapeutic applications.

The trifluoromethyl group is known for its strong electron-withdrawing properties, which can significantly influence the electronic and steric properties of the molecule. This characteristic makes 3-(3-(Trifluoromethyl)phenyl)pyridin-4-amine an interesting compound for the design of drugs with specific binding affinities and selectivities. The pyridine ring, on the other hand, is a common motif in many bioactive molecules due to its ability to form hydrogen bonds and participate in π-π stacking interactions.

Recent studies have explored the potential of 3-(3-(Trifluoromethyl)phenyl)pyridin-4-amine in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Research has shown that this compound can modulate key signaling pathways involved in neuronal survival and function. For instance, it has been found to inhibit the activity of certain kinases that are implicated in the progression of these diseases, thereby offering a potential neuroprotective effect.

In addition to its neuroprotective properties, 3-(3-(Trifluoromethyl)phenyl)pyridin-4-amine has also been investigated for its anti-inflammatory and anti-cancer activities. Preclinical studies have demonstrated that this compound can suppress the production of pro-inflammatory cytokines and inhibit the proliferation of cancer cells. These findings suggest that 3-(3-(Trifluoromethyl)phenyl)pyridin-4-amine may have broad therapeutic potential across multiple disease states.

The pharmacokinetic properties of 3-(3-(Trifluoromethyl)phenyl)pyridin-4-amine have also been studied extensively. Its lipophilic nature allows it to cross biological membranes easily, which is crucial for achieving therapeutic concentrations at target sites. However, this property also raises concerns about potential off-target effects and toxicity. Therefore, ongoing research is focused on optimizing the chemical structure to enhance its selectivity and reduce adverse effects.

In terms of synthetic methods, 3-(3-(Trifluoromethyl)phenyl)pyridin-4-amine can be prepared through a series of well-established organic reactions. One common approach involves the coupling of a trifluoromethyl-substituted aryl halide with a pyridine derivative, followed by reduction to form the final amine product. The choice of reagents and reaction conditions can significantly impact the yield and purity of the final compound, making careful optimization essential for large-scale synthesis.

The safety profile of 3-(3-(Trifluoromethyl)phenyl)pyridin-4-amine is another important consideration in its development as a therapeutic agent. Preclinical toxicology studies have generally shown it to be well-tolerated at therapeutic doses, although further investigations are needed to fully understand its long-term safety and potential side effects. These studies are crucial for ensuring that any future clinical trials are conducted safely and ethically.

In conclusion, 3-(3-(Trifluoromethyl)phenyl)pyridin-4-amine (CAS No. 1261591-62-1) represents an exciting area of research in medicinal chemistry and pharmaceutical science. Its unique structural features and diverse biological activities make it a promising candidate for the development of novel therapeutics targeting neurodegenerative diseases, inflammation, and cancer. As research in this field continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in modern drug discovery efforts.